Covalent vs. Reversible Inhibition: TLK117 Comparison
GSTP1-1 inhibitor 1 (compound 6b) is an irreversible, covalent inhibitor of GSTP1-1 that demonstrates sustained enzyme inhibition in cellular assays, contrasting with reversible inhibitors such as Ezatiostat (TLK199/TLK117) and LAS17. While reversible inhibitors require continuous occupancy to maintain target suppression, covalent inhibition yields prolonged pharmacodynamic effects that persist after compound washout [1]. The covalent binding mode was confirmed through mass spectrometry analysis of the inhibitor-enzyme adduct [1].
| Evidence Dimension | Binding mechanism and functional durability |
|---|---|
| Target Compound Data | Irreversible covalent inhibitor; long duration of action confirmed in cellulo; forms covalent adduct with GSTP1-1 active site as demonstrated by LC-MS/MS [1] |
| Comparator Or Baseline | Ezatiostat (TLK117 active metabolite): Reversible inhibitor (Ki = 0.4 μM) [2]; LAS17: Reversible tyrosine-directed irreversible inhibitor (IC50 = 0.5 μM) |
| Quantified Difference | Covalent irreversible binding versus reversible competitive/non-covalent binding; extended enzyme inhibition duration post-washout for covalent inhibitor, whereas reversible inhibitors lose activity upon compound removal |
| Conditions | In vitro enzymatic assay with purified human GSTP1-1 protein; cellular washout experiments in human cancer cell lines [1] |
Why This Matters
For experiments requiring sustained GSTP1-1 suppression during extended time-course studies or in models where continuous drug exposure is not feasible, covalent inhibition provides a distinct technical advantage that cannot be achieved with reversible inhibitors.
- [1] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source
- [2] Ezatiostat (TLK117) Ki data. Ezatiostat is an inhibitor of glutathione S-transferase pi 1-1 (GSTP1-1; Ki = 0.4 μM). View Source
